Cas no 22706-12-3 (3H-1,2,4-Triazole-3-thione,2,4-dihydro-5-phenyl-4-[(phenylmethylene)amino]-)

• Product Name: 3H-1,2,4-Triazole-3-thione,2,4-dihydro-5-phenyl-4-[(phenylmethylene)amino]-
• CAS No: 22706-12-3
• MF: C₁₅H₁₂N₄S
• MW: 280.347580909729
• CID: 1411434
• PubChem ID: 935263
• Update Time: 2025-04-20

3H-1,2,4-Triazole-3-thione,2,4-dihydro-5-phenyl-4-[(phenylmethylene)amino]- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione,2,4-dihydro-5-phenyl-4-[(phenylmethylene)amino]-
• 2,4-Dihydro-5-phenyl-4-[(phenylmethylene)amino]-3H-1,2,4-triazole-3-thione
• DTXSID801145766
• 22706-12-3
• AKOS002174529

• Inchi： 1S/C15H12N4S/c20-15-18-17-14(13-9-5-2-6-10-13)19(15)16-11-12-7-3-1-4-8-12/h1-11H,(H,18,20)
• InChI Key： DFCISOWMWAKUDC-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=CC=CC=2)N1N=CC1C=CC=CC=1

Computed Properties

• Exact Mass: 280.07846
• Monoisotopic Mass: 280.07826757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 39.99